Cas no 1269294-10-1 (5-Bromo-1-phenyl-1H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 5-Bromo-1-phenyl-1H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 1269294-10-1
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• CID: 3165435
• PubChem ID: 53429276
• Update Time: 2025-04-21

5-Bromo-1-phenyl-1H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-phenyl-1H-pyrazole-3-carboxylic acid ethyl ester
• Ethyl 5-bromo-1-phenyl-1H-pyrazole-3-carboxylate
• 1269294-10-1

• Inchi： 1S/C12H11BrN2O2/c1-2-17-12(16)10-8-11(13)15(14-10)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： DGEUOJMGDPNODZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 294.00039Da
• Monoisotopic Mass: 294.00039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1Ų